Cas no 81241-79-4 (Piperidine, 2-(chloromethyl)-1-(3-chloropropyl)-, hydrobromide)

Piperidine, 2-(chloromethyl)-1-(3-chloropropyl)-, hydrobromide structure
81241-79-4 structure
Product Name:Piperidine, 2-(chloromethyl)-1-(3-chloropropyl)-, hydrobromide
CAS No:81241-79-4
MF:C9H17Cl2N
MW:210.143980741501
CID:986542
PubChem ID:133634
Update Time:2025-04-20

Piperidine, 2-(chloromethyl)-1-(3-chloropropyl)-, hydrobromide Chemical and Physical Properties

Names and Identifiers

    • Piperidine, 2-(chloromethyl)-1-(3-chloropropyl)-, hydrobromide
    • NCI60_001348
    • CHEMBL2007980
    • DJDLKHMZWYZCFR-UHFFFAOYSA-N
    • Piperidine, 2-(chloromethyl)-1-(3-chloropropyl)
    • DTXSID401027302
    • DL-1-(gamma-Chloropropyl)-2-chloromethylpiperidine
    • 2-(chloromethyl)-1-(3-chloropropyl)piperidine
    • 1-(gamma-Chloropropyl)-2-chloromethylpiperidine
    • 81241-79-4
    • Inchi: 1S/C9H17Cl2N/c10-5-3-7-12-6-2-1-4-9(12)8-11/h9H,1-8H2
    • InChI Key: DJDLKHMZWYZCFR-UHFFFAOYSA-N
    • SMILES: ClCC1CCCCN1CCCCl

Computed Properties

  • Exact Mass: 209.074
  • Monoisotopic Mass: 209.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • Density: 1.075
  • Boiling Point: 281.5°Cat760mmHg
  • Flash Point: 124.1°C
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk